Cas no 321309-41-5 (Oxazole,5-(4-isothiocyanatophenyl)-)

• Product Name: Oxazole,5-(4-isothiocyanatophenyl)-
• CAS No: 321309-41-5
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• CID: 303531
• PubChem ID: 2776417
• Update Time: 2025-04-19

Oxazole,5-(4-isothiocyanatophenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,5-(4-isothiocyanatophenyl)-
• 4-(1,3-OXAZOL-5-YL)PHENYL ISOTHIOCYANATE
• 5-(4-isothiocyanatophenyl)-1,3-oxazole
• 5-(4-Isothiocyanatophenyl)oxazole
• AC1MCQYF
• AG-F-07258
• CTK4G8259
• OR23229
• DTXSID50380061
• MFCD02681963
• FT-0616461
• DPYNECHAXAYCQR-UHFFFAOYSA-N
• SCHEMBL3629707
• 4-(1,3-oxazol-5-yl)phenylisothiocyanate
• 321309-41-5

• Inchi： 1S/C10H6N2OS/c14-7-12-9-3-1-8(2-4-9)10-5-11-6-13-10/h1-6H
• InChI Key： DPYNECHAXAYCQR-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1=CN=CO1

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.25
• Melting Point: 131℃
• Boiling Point: 367°Cat760mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.644
• PSA: 70.48000
• LogP: 3.07590

Oxazole,5-(4-isothiocyanatophenyl)- Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38